3-(1-amino-2-phenylethyl)-1H-1,2,4-triazol-5(4H)-one hydrochloride

• IUPAC Name: 3-(1-amino-2-phenylethyl)-1,4-dihydro-1,2,4-triazol-5-one;hydrochloride
• InChI: InChI=1S/C10H12N4O.ClH/c11-8(9-12-10(15)14-13-9)6-7-4-2-1-3-5-7;/h1-5,8H,6,11H2,(H2,12,13,14,15);1H
• InChI Key: FGPALAXHXMVRHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C2=NNC(=O)N2)N.Cl
• Molecular Formula: C10H13ClN4O
• Molecular Weight: 240.69 g/mol

Description

3-(1-amino-2-phenylethyl)-1H-1,2,4-triazol-5(4H)-one hydrochloride, commonly referred to as 3-APT-HCl, is an important organic compound used in various scientific and medical applications. It has a wide range of uses, from synthesizing other organic compounds to being used as a reagent in various biochemical and physiological experiments. This article will discuss the synthesis method of 3-APT-HCl, its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Novel Compounds : Research has focused on synthesizing novel 1,2,4-triazole derivatives with potential applications in different fields. For instance, Alkan et al. (2007) synthesized new 3-alkyl-4-phenylacetylamino-4,5-dihydro-1H-1,2,4-triazol-5-ones, characterized by various analytical methods and evaluated for antioxidant activities (Alkan et al., 2007).

• Development of Synthesis Methods : Tan, Lim, and Dolzhenko (2017) reported a microwave-assisted synthesis method for 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides, showcasing the versatility of 1,2,4-triazole compounds in chemical synthesis (Tan, Lim, & Dolzhenko, 2017).

Structural and Chemical Properties

• Structural Analysis : Dolzhenko et al. (2008) conducted a study on the crystalline structure of 3-phenyl-1,2,4-triazol-5-amine and 5-phenyl-1,2,4-triazol-3-amine, providing insights into the molecular structure and properties of triazole derivatives (Dolzhenko et al., 2008).

• Chemical Properties and Reactivity : Research by Chernyshev et al. (2015) on the reactivity of C-amino-1,2,4-triazoles towards electrophiles contributes to understanding the chemical behavior of these compounds, which is crucial for their application in various synthetic processes (Chernyshev et al., 2015).

Potential Therapeutic Applications

• Antitumor Activity : Demirbas, Uğurluoğlu, and Demirbaş (2002) synthesized 3-alkyl-4-phenylethylidenamino-4,5-dihydro-1H-1,2,4-triazol-5-ones and evaluated their in vitro antitumor activity, highlighting the potential medical applications of these compounds (Demirbas, Uğurluoğlu, & Demirbaş, 2002).

• Antileishmanial Activity : A study by Süleymanoğlu et al. (2017) on 4-amino-1,2,4-triazole derivatives examined their antileishmanial activity, demonstrating the potential use of these compounds in treating parasitic infections (Süleymanoğlu et al., 2017).